Cas no 2227873-97-2 (4-amino-5-(3-bromophenyl)-1-methylpyrrolidin-2-one)

• Product Name: 4-amino-5-(3-bromophenyl)-1-methylpyrrolidin-2-one
• CAS No: 2227873-97-2
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6258683
• PubChem ID: 165794252
• Update Time: 2025-10-31

4-amino-5-(3-bromophenyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-bromophenyl)-1-methylpyrrolidin-2-one
• 2227873-97-2
• EN300-1636206

• Inchi： 1S/C11H13BrN2O/c1-14-10(15)6-9(13)11(14)7-3-2-4-8(12)5-7/h2-5,9,11H,6,13H2,1H3/t9-,11+/m0/s1
• InChI Key： IJYIYAUFFQRQOT-GXSJLCMTSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(3-bromophenyl)-1-methylpyrrolidin-2-one

4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One: A Comprehensive Overview

4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One, also known by its CAS number 2227873-97-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are five-membered ring structures containing a ketone group. The presence of an amino group at the 4-position and a bromophenyl substituent at the 5-position, along with a methyl group at the 1-position, makes this molecule highly versatile and intriguing for researchers.

The structure of 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One is characterized by its pyrrolidinone ring, which serves as a scaffold for various functional groups. The amino group at position 4 introduces nucleophilic properties, while the bromophenyl group at position 5 adds electronic diversity and potential for further substitution reactions. The methyl group at position 1 contributes to the molecule's stability and lipophilicity, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the importance of pyrrolidinones in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various biological systems. For instance, researchers have explored the use of 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One as a precursor in the synthesis of bioactive compounds. Its unique structure allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in organic synthesis as a building block for more complex molecules. The bromine atom in the phenyl ring serves as an excellent leaving group, facilitating substitution reactions that can lead to diverse chemical structures. This makes 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One typically involves multi-step processes that combine principles from both organic and medicinal chemistry. One common approach involves the condensation of an amino alcohol with a carbonyl compound, followed by cyclization to form the pyrrolidinone ring. The introduction of the bromophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions required.

The properties of this compound make it particularly interesting for researchers working in the field of materials science. Its ability to form hydrogen bonds and its moderate lipophilicity suggest potential applications in polymer chemistry or as a component in advanced materials such as sensors or drug delivery systems. Furthermore, its stability under various reaction conditions makes it a reliable starting material for large-scale synthesis.

In terms of biological activity, preliminary studies have shown that 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests that further research into its pharmacological properties could uncover new leads for therapeutic agents targeting conditions such as inflammation or neurodegenerative diseases.

The development of efficient synthetic routes for this compound is an area of active research. Scientists are continually exploring new catalysts and reaction conditions to improve yield and selectivity in its production. For example, recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives, which are valuable for studying stereochemical effects in biological systems.

In conclusion, 4-Amino-5-(3-Bromophenyl)-1-Methylpyrrolidin-2-One, CAS number 2227873-97-2, is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers in medicinal chemistry, organic synthesis, and materials science. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.